N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C17H24N6O2/c1-12-7-6-8-13(9-12)25-11-15(24)18-10-14-19-16(22(2)3)21-17(20-14)23(4)5/h6-9H,10-11H2,1-5H3,(H,18,24)
• InChI Key: RAFKFRVIPOXXHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NCC2=NC(=NC(=N2)N(C)C)N(C)C
• Molecular Formula: C17H24N6O2
• Molecular Weight: 344.4 g/mol

Description

N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-2-(m-tolyloxy)acetamide, commonly known as BTTAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BTTAA is a white crystalline powder that is soluble in water, and it is primarily used as a coupling agent for bioconjugation.

Scientific Research Applications

Synthesis of Glycosides for Anti-Tumor Applications

Research has explored the synthesis of analogues of anti-tumor drugs, specifically focusing on triazinyl glycosides. These compounds are synthesized by reacting sugars with trimethyl-triazinylammonium salts, aiming to yield derivatives with potential cytotoxic effects. The process involves intricate steps, including reactions with formaldehyde to introduce cytotoxic groups, highlighting the compound's utility in developing anti-tumor agents (Bagga, Dua, Williams, & Simmonds, 1997).

Development of Bi-functional Melamine Derivatives

In the realm of material sciences, the synthesis of bi-functional melamine derivatives has been investigated. These derivatives are prepared by modifying cyanuric chloride with methylamino and dimethylamino groups, leading to compounds that undergo polycondensation reactions. This research is pivotal for understanding the chemical properties and applications of melamine-based polymers in various industrial contexts (Matsukawa, Teshirogi, Sakamoto, & Tonami, 1980).

Antimicrobial and Antitubercular Properties

The compound has been utilized in synthesizing bis(3,5-dimethylpiperidinyl)-1,3,5-triazinyl)-N-(phenyl/benzothiazolyl)-acetamides to investigate their antimicrobial and antimycobacterial actions. This research is crucial for the development of new drugs with potential applications in treating bacterial and fungal infections, as well as tuberculosis (Patel, R. V. Patel, Kumari, Rajani, & Chikhalia, 2012).